Cas no 1807050-13-0 (2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine
• CAS No: 1807050-13-0
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4884019
• Update Time: 2025-05-23

2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c1-3-5(8)4(12(13)14)2-11-6(3)7(9)10/h2,7H,1H3
• InChI Key： BYUBFUXITYVUCG-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)F)C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine

2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine, identified by the CAS number 1807050-13-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a fluoro group, a methyl group, and a nitro group. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine in the development of advanced materials and pharmaceuticals. The presence of the nitro group on the pyridine ring imparts strong electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for use in organic electronics, where controlling electron flow is critical. Researchers have explored its application in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), demonstrating promising results in terms of charge transport properties.

The synthesis of 2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to accelerate the formation of the pyridine ring while maintaining the integrity of the substituents.

In terms of applications, this compound has shown potential in the agrochemical industry as a precursor for herbicides and insecticides. Its ability to selectively target specific biochemical pathways makes it an ideal candidate for developing safer and more effective agricultural chemicals. Furthermore, its role as an intermediate in drug discovery has been explored, particularly in the development of anti-cancer agents. The fluorinated groups within its structure enhance its bioavailability and stability, making it a valuable asset in medicinal chemistry.

The environmental impact of 2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine has also been a topic of recent research. Studies have focused on its degradation pathways under various environmental conditions, such as soil and aquatic systems. These investigations are crucial for understanding its persistence in the environment and for developing strategies to mitigate any potential ecological risks.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-methyl-5-nitropyridine (CAS No. 1807050-13-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern materials science and pharmacology. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for its utilization in both industrial and academic settings.